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Compound of Interest

Compound Name: Furil

Cat. No.: B128704 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of α-furil, detailed experimental protocols for its application in nanomaterial

synthesis, and a visualization of the underlying reaction pathway.

Core Physicochemical Data
α-Furil, also known as 1,2-di(furan-2-yl)ethane-1,2-dione, is a diketone compound that serves

as a versatile building block in organic synthesis and materials science. Its key quantitative

properties are summarized below.

Property Value Reference

Molecular Formula C₁₀H₆O₄ [1][2]

Molecular Weight 190.15 g/mol [1][2]

Appearance Yellow-brown powder [3]

Melting Point 163 to 165 °C [3]

CAS Number 492-94-4 [1]
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A notable application of α-furil is its use as a precursor for the synthesis of well-ordered,

double-core carbon nanothreads through a pressure-induced polymerization process. This

method leverages the unique structural transformation of α-furil under high pressure to

facilitate a topochemical-like Diels-Alder cycloaddition reaction.

This protocol details the methodology for the synthesis and analysis of nanothreads from α-

furil using a diamond anvil cell (DAC) for in-situ monitoring and a Paris-Edinburgh (PE) press

for bulk sample production.

1. Sample Preparation and Loading:

Powdered α-furil is loaded into a diamond anvil cell (DAC) for in-situ X-ray diffraction (XRD)

and vibrational spectroscopy analysis.[1]

2. In-situ High-Pressure Analysis:

The DAC is compressed, and the structural and behavioral changes of the α-furil sample are

monitored.

At approximately 1.6 GPa, α-furil undergoes a phase transition from its ambient

orthorhombic Fdd2 phase to a trans-planar conformation.[1] This transition is critical as it

aligns the furan rings into a stacked geometry favorable for reaction.

Upon further compression to around 8.5 GPa, a topochemical-like polymerization occurs.[1]

3. Bulk Synthesis:

For larger scale synthesis, a Paris-Edinburgh (PE) press is utilized, compressing the α-furil
sample to approximately 20 GPa.[1]

4. Product Recovery and Characterization:

The pressure is released, and the resulting deep red colored nanothread product is

recovered.

The recovered sample is analyzed using XRD and Fourier-transform infrared spectroscopy

(FTIR) to confirm its crystalline structure and the formation of sp³ C-O-C bonds, indicative of
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the Diels-Alder reaction between furan rings.[1]

Reaction Pathway Visualization
The following diagram illustrates the pressure-induced transformation of α-furil into double-

core nanothreads.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11788821/
https://www.benchchem.com/product/b128704?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial State

High-Pressure Treatment

Planarization

Polymerization

Reaction Mechanism

Final Product

α-Furil Powder
(Orthorhombic Fdd2 Phase)

Pressure-Induced Planarization
(~1.6 GPa)

Compression

Topochemical-like Polymerization
(>8.5 GPa)

Further Compression

[4+2] Diels-Alder Cycloaddition

Double-Core Nanothreads

Click to download full resolution via product page

Pressure-induced synthesis of nanothreads from α-furil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b128704?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11788821/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11788821/
https://www.researchgate.net/publication/388647715_Double-core_nanothread_formation_from_a-furil_via_a_pressure-induced_planarization_pathway
https://pubs.rsc.org/en/content/articlelanding/2024/cy/d3cy01605f
https://pubs.rsc.org/en/content/articlelanding/2024/cy/d3cy01605f
https://www.benchchem.com/product/b128704#furil-molecular-weight-and-formula
https://www.benchchem.com/product/b128704#furil-molecular-weight-and-formula
https://www.benchchem.com/product/b128704#furil-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b128704?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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